Cas no 53890-78-1 ([1,1'-Biphenyl]-4-ol,3,3'-dichloro-)
53890-78-1 structure
Product Name:[1,1'-Biphenyl]-4-ol,3,3'-dichloro-
CAS No:53890-78-1
MF:C12H8Cl2O
MW:239.097321510315
MDL:MFCD18315527
CID:387244
PubChem ID:186674
Update Time:2025-04-19
[1,1'-Biphenyl]-4-ol,3,3'-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-ol,3,3'-dichloro-
- 2-chloro-4-(3-chlorophenyl)phenol
- JOHAARQQFBMIOV-UHFFFAOYSA-N
- MFCD18315527
- AKOS017557650
- SCHEMBL6854117
- 1,1'-Biphenyl-4-ol, 3,3'-dichloro
- 2-Chloro-4-(3-chlorophenyl)phenol, 95%
- DTXSID10202159
- 53890-78-1
-
- MDL: MFCD18315527
- Inchi: 1S/C12H8Cl2O/c13-10-3-1-2-8(6-10)9-4-5-12(15)11(14)7-9/h1-7,15H
- InChI Key: JOHAARQQFBMIOV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C=1)Cl)O
Computed Properties
- Exact Mass: 237.99534
- Monoisotopic Mass: 237.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 348.7°C at 760 mmHg
- Flash Point: 136.1°C
- Refractive Index: 1.624
- PSA: 20.23
[1,1'-Biphenyl]-4-ol,3,3'-dichloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB321720-5 g |
2-Chloro-4-(3-chlorophenyl)phenol, 95%; . |
53890-78-1 | 95% | 5g |
€1,159.00 | 2022-08-31 | |
| abcr | AB321720-5g |
2-Chloro-4-(3-chlorophenyl)phenol, 95%; . |
53890-78-1 | 95% | 5g |
€1159.00 | 2025-04-18 |
[1,1'-Biphenyl]-4-ol,3,3'-dichloro- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
53890-78-1 ([1,1'-Biphenyl]-4-ol,3,3'-dichloro-) Related Products
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